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Abstract
This technical guide provides a summary of the available physicochemical properties of cis-3-

hexene-2,5-diol. Due to a scarcity of experimentally determined data for this specific

stereoisomer, this document primarily presents computationally predicted values and outlines

standardized experimental protocols for the determination of key physical properties. This

guide is intended to serve as a foundational resource for researchers and professionals in drug

development and chemical synthesis, offering both available data and methodologies for its

empirical verification.

Introduction
cis-3-Hexene-2,5-diol, with the IUPAC name (Z)-hex-3-ene-2,5-diol, is an organic compound

characterized by a six-carbon chain with a cis-configured double bond between carbons 3 and

4, and hydroxyl groups at positions 2 and 5. The presence of two hydroxyl groups classifies it

as a diol, which typically results in a higher boiling point, melting point, and greater water

solubility compared to analogous alkanes due to hydrogen bonding capabilities.[1][2] The

stereochemistry of the double bond and the chiral centers at carbons 2 and 5 will influence its

physical properties and molecular interactions. A comprehensive understanding of its physical

properties is essential for its application in chemical synthesis and potential use in drug

development.
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Physicochemical Data
Experimentally verified physical properties for cis-3-hexene-2,5-diol are not widely available in

published literature. The following table summarizes computed data for the closely related

compound 3-hexene-2,5-diol (CAS 7319-23-5), without specification of the cis isomer in all

cases. It is crucial to note that these values are largely derived from computational models,

such as the Joback method, and should be used as estimates pending experimental

verification.

Property Value Unit Source (Method)

Molecular Formula C₆H₁₂O₂ - PubChem[3]

Molecular Weight 116.16 g/mol PubChem[3]

IUPAC Name (Z)-hex-3-ene-2,5-diol - PubChem[3]

Normal Melting Point

(Tf)
243.94 K

Cheméo (Joback

Method)[4]

Normal Boiling Point

(Tb)
524.32 K

Cheméo (Joback

Method)[4]

Log of Water Solubility

(log10ws)
-0.94 -

Cheméo (Crippen

Method)[4]

Octanol/Water

Partition Coefficient

(logP)

0.304 -
Cheméo (Crippen

Method)[4]

Note: The data from Cheméo for CAS 7319-23-5 corresponds to an InChIKey for the (E)- or

trans-isomer. These values are provided as the closest available estimates.

Experimental Protocols for Physical Property
Determination
The following are generalized, standard laboratory protocols for determining the key physical

properties of a diol like cis-3-hexene-2,5-diol.
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Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus: A small-scale distillation apparatus including a round-bottom flask, a condenser, a

thermometer with its bulb placed at the level of the side-arm of the distillation head, a heating

mantle, and boiling chips.

Methodology:

Place a small volume of the purified cis-3-hexene-2,5-diol sample into the round-bottom

flask along with a few boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer is correctly positioned to

measure the temperature of the vapor that is in equilibrium with the boiling liquid.

Begin gentle heating of the flask.

Record the temperature at which a steady stream of distillate is collected. This

temperature, when corrected for atmospheric pressure, is the boiling point.

For higher accuracy, the pressure should be monitored, and the boiling point can be

reported at a specific pressure.

Determination of Melting Point
The melting point is the temperature at which a solid turns into a liquid. For a pure substance,

this occurs over a narrow temperature range.

Apparatus: A capillary melting point apparatus and sealed capillary tubes.

Methodology:

If the sample is solid at room temperature, finely powder a small amount.

Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
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Place the capillary tube in the melting point apparatus.

Heat the sample at a controlled rate (e.g., 1-2 °C per minute) near the expected melting

point.

Record the temperature at which the first drop of liquid appears and the temperature at

which the entire sample becomes liquid. This range is the melting point.

Determination of Density
Density is the mass per unit volume of a substance.

Apparatus: A pycnometer (a flask with a specific, accurately known volume) and an analytical

balance.

Methodology:

Weigh the clean, dry pycnometer.

Fill the pycnometer with the liquid sample of cis-3-hexene-2,5-diol, ensuring the

temperature of the liquid is known and controlled, as density is temperature-dependent.

Insert the stopper and remove any excess liquid.

Weigh the filled pycnometer.

The mass of the liquid is the difference between the filled and empty pycnometer weights.

Calculate the density by dividing the mass of the liquid by the known volume of the

pycnometer.

Determination of Solubility
Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given

temperature.

Apparatus: Vials with screw caps, a constant temperature shaker bath, and an analytical

method to determine the concentration of the diol (e.g., HPLC, GC, or UV-Vis spectroscopy).
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Methodology:

Add an excess amount of cis-3-hexene-2,5-diol to a known volume of the solvent (e.g.,

water, ethanol) in a sealed vial.

Place the vial in a shaker bath set to a constant temperature and agitate until equilibrium

is reached (typically 24-48 hours).

Allow the undissolved solid to settle.

Carefully extract a known volume of the supernatant (the saturated solution), ensuring no

solid particles are transferred.

Dilute the supernatant to a suitable concentration and analyze its composition using a pre-

calibrated analytical method to determine the concentration of the dissolved diol.

This concentration represents the solubility at that temperature.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the systematic determination of the

physical properties of a chemical compound such as cis-3-hexene-2,5-diol.
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Workflow for Physical Property Determination

Sample Preparation & Purity

Physical Property Measurement

Data Analysis & Reporting

Synthesis of cis-3-hexene-2,5-diol

Purification (e.g., Distillation, Chromatography)

Purity Analysis (GC, NMR, etc.)

Melting Point Determination Boiling Point Determination Density Measurement Solubility Assessment

Data Collection & Tabulation

Comparison with Predicted Values

Technical Report Generation

Click to download full resolution via product page

Caption: Logical workflow for the synthesis, purification, and physical property characterization

of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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